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Compound of Interest

Compound Name: Bis(ethylmethylamino)silane

Cat. No.: B6360028 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Bis(ethylmethylamino)silane (BEMAS). It is intended for

researchers, scientists, and professionals in drug development who may be working with this

compound. Adherence to these guidelines is critical to ensure personal safety and minimize

environmental impact.

Chemical Identifier and Properties

Property Value

Chemical Name Bis(ethylmethylamino)silane

Synonyms BEMAS, (EtMeN)2SiH2

CAS Number 1011514-41-2[1][2]

Molecular Formula C6H18N2Si[1]

Molecular Weight 146.31 g/mol [1][3]

Appearance Colorless liquid[1]

Boiling Point 134 °C (lit.)[1]

Density 0.8 g/mL at 25 °C[1]

Hazard Identification and Personal Protective Equipment (PPE)
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Bis(ethylmethylamino)silane is a hazardous chemical that is flammable, corrosive, and

reacts with moisture.[3][4] It can cause severe skin burns and eye damage.[5][6] Therefore,

stringent safety measures and the use of appropriate personal protective equipment are

mandatory.

Minimum PPE Requirements

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

full-face shield.[5][6][7]

Protects against splashes and

vapors that can cause severe

eye damage.

Hand Protection

Neoprene or nitrile rubber

gloves.[5][6] Double gloving is

recommended.

Prevents skin contact which

can lead to severe burns.

Body Protection

Flame-resistant lab coat over

chemical-resistant clothing

(coveralls).

Protects against accidental

spills and splashes.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor/amine gas

cartridges or a supplied-air

respirator.[6]

Protects against inhalation of

harmful vapors.

Note: Always work in a well-ventilated area, preferably within a chemical fume hood.[5][6] An

emergency eyewash station and safety shower must be readily accessible.[5][6]

Operational and Handling Protocol

Handling Bis(ethylmethylamino)silane requires meticulous attention to detail to prevent

exposure and accidental reactions. The following step-by-step protocol must be followed:

Preparation:
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Work Area Setup: Ensure the chemical fume hood is operational and the work area is free of

clutter.

Inert Atmosphere: As the product is air and moisture sensitive, it should be handled under a

dry, inert gas like nitrogen.[3]

Gather Materials: Have all necessary equipment and reagents ready, including non-sparking

tools, appropriate containers, and quenching solutions.[5][6]

Don PPE: Put on all required personal protective equipment as specified in the table above.

Handling:

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[5][6]

Dispensing: Use only non-sparking tools for transferring the chemical.[5][6] Keep the

container tightly closed when not in use.[5][6]

Avoid Incompatibilities: Keep away from heat, open flames, sparks, and water.[3][5]

Spill Management:

Evacuate: In case of a spill, evacuate unnecessary personnel from the area.[6]

Containment: Contain the spill using dikes or absorbents like dry sand, vermiculite, or

diatomaceous earth.[3][5] Do not use water.[3]

Cleanup: Collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for disposal.[3][5]

Disposal Plan

Proper disposal of Bis(ethylmethylamino)silane and its contaminated materials is crucial to

prevent harm to the environment and individuals.

Neutralization Protocol (for small residual amounts): This procedure should only be performed

by trained personnel in a chemical fume hood.
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Preparation: In a three-necked flask equipped with a stirrer and an addition funnel, place a

suitable non-reactive solvent like heptane or toluene. Cool the flask in an ice bath.

Hydrolysis: Slowly add the Bis(ethylmethylamino)silane waste to the solvent with vigorous

stirring. The compound will react with a controlled source of moisture (e.g., from the air or a

controlled addition of a protic solvent) to hydrolyze.

Neutralization: The hydrolysis byproducts will be acidic. Slowly add a neutralizing agent such

as sodium bicarbonate solution until the pH is neutral (pH 6-8). Be aware of potential gas

evolution.[7]

Separation: Allow the mixture to separate into aqueous and organic layers. Separate the

layers using a separatory funnel.

Waste Collection: Collect the aqueous and organic layers in separate, clearly labeled

hazardous waste containers.

Final Disposal:

All waste, including neutralized solutions and contaminated solid materials, must be

disposed of through a licensed waste disposal facility.[5][6] Do not dispose of waste into the

sewer system.[5][6]

Handle empty containers with care as they may contain flammable residual vapors.[5][6]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposal of

Bis(ethylmethylamino)silane.
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Caption: Workflow for the safe handling of Bis(ethylmethylamino)silane.
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Caption: Step-by-step process for the disposal of Bis(ethylmethylamino)silane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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